Cas no 19329-61-4 (Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt)

• Product Name: Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt
• CAS No: 19329-61-4
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 226622
• PubChem ID: 4580072
• Update Time: 2025-04-19

Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt
• 4-(trimethylazaniumyl)benzenesulfonate
• 4-Trimethylammonio-benzolsulfonat
• 4-Trimethylammonio-benzol-sulfonsaeure-(1)-betain
• AC1NDQHD
• NSC245489
• p-Trimethylammoniumbenzenesulfonate zwitterion
• tri-N-methyl-4-sulfo-anilinium betaine
• Tri-N-methyl-4-sulfo-anilinium-betain
• DTXSID80404481
• NSC-245489
• p-(trimethylammonio)benzene sulfonate
• 19329-61-4
• TrimethylsulfanilsA currencyure

• Inchi： 1S/C9H13NO3S/c1-10(2,3)8-4-6-9(7-5-8)14(11,12)13/h4-7H,1-3H3
• InChI Key： FPMDKWAHOKEBHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](C)(C)C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 215.06169
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 57.2
• LogP: 1.86820